2,6-Bis(chloromethyl)-4-nitrophenol

• Molecular Formula: C8H7Cl2NO3
• Molecular Weight: 236.05 g/mol
• IUPAC Name: 2,6-bis(chloromethyl)-4-nitrophenol
• InChI: InChI=1S/C8H7Cl2NO3/c9-3-5-1-7(11(13)14)2-6(4-10)8(5)12/h1-2,12H,3-4H2
• InChI Key: SZTLOMFEUMWZJX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CCl)O)CCl)[N+](=O)[O-]

Description

2,6-Bis(chloromethyl)-4-nitrophenol (C₇H₅Cl₂NO₃) is a chlorinated nitroaromatic compound characterized by two chloromethyl (–CH₂Cl) groups at the 2- and 6-positions and a nitro (–NO₂) group at the para position of the phenol ring. This structure confers unique reactivity and physicochemical properties. The compound is synthesized via chloromethylation of 4-nitrophenol derivatives, typically using thionyl chloride (SOCl₂) in dry benzene, as described in . Its applications span coordination chemistry (e.g., ligand synthesis for europium complexes) and organic synthesis, where the chloromethyl groups act as reactive handles for further functionalization .

Comparison with Similar Compounds

Halogen-Substituted Analogs

• 2,6-Bis(bromomethyl)-4-nitrophenol: Substituting chlorine with bromine increases the leaving group ability of the methyl substituents, enhancing reactivity in nucleophilic substitution reactions. This is critical in synthesizing europium complexes (e.g., Eu2.1 and Eu.2), where bromine facilitates ligand-metal coordination .
• 4-Nitrophenol Sodium Salt Dihydrate: Lacking chloromethyl groups, this derivative (C₆H₄NO₃Na·2H₂O) exhibits higher water solubility (mp >300°C) due to ionic character, making it a common reagent in biochemical assays .

Bulky Alkyl-Substituted Analogs

• 2,6-Di-tert-butyl-4-nitrophenol: The tert-butyl groups (C₄H₉) at the 2- and 6-positions (C₁₄H₂₁NO₃, MW 251.326) introduce steric hindrance, reducing electrophilic substitution reactivity but improving thermal stability. This compound is used as an antioxidant or stabilizer in polymers .

Physical and Chemical Properties

Compound Name	Molecular Formula	Molecular Weight	Substituents	Melting Point (°C)	Key Properties
2,6-Bis(chloromethyl)-4-nitrophenol	C₇H₅Cl₂NO₃	236.03	–CH₂Cl (2,6), –NO₂ (4)	107–108 (lit.)	Reactive chloromethyl groups; moderate solubility in organic solvents
2,6-Bis(bromomethyl)-4-nitrophenol	C₇H₅Br₂NO₃	323.94	–CH₂Br (2,6), –NO₂ (4)	Not reported	Enhanced leaving group ability
4-Nitrophenol Sodium Salt Dihydrate	C₆H₄NO₃Na·2H₂O	197.12	–ONa (4), –NO₂ (4)	>300	High water solubility; ionic character
2,6-Di-tert-butyl-4-nitrophenol	C₁₄H₂₁NO₃	251.326	–C(C(CH₃)₃) (2,6), –NO₂ (4)	Not reported	Steric hindrance; thermal stability
4,4'-Isopropylidenebis(2,6-dichlorophenol)	C₁₅H₁₂Cl₄O₂	366.07	–Cl (2,6), –C(CH₃)₂– (bridge)	Not reported	Bridged structure; potential biocide use